Cas no 19617-38-0 (N-benzyl-N,N-diethylethanaminium benzoate)

N-benzyl-N,N-diethylethanaminium benzoate structure
19617-38-0 structure
Product Name:N-benzyl-N,N-diethylethanaminium benzoate
CAS No:19617-38-0
MF:C20H27NO2
MW:313.433885812759
CID:1388166
PubChem ID:29692
Update Time:2025-04-20

N-benzyl-N,N-diethylethanaminium benzoate Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N,N-diethylethanaminium benzoate
    • benzyl(triethyl)azanium,benzoate
    • SCHEMBL236709
    • 19617-38-0
    • AMMONIUM, BENZYLTRIETHYL-, BENZOATE
    • DTXSID40173287
    • Benzyltriethylammonium benzoate
    • Inchi: 1S/C13H22N.C7H6O2/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;8-7(9)6-4-2-1-3-5-6/h7-11H,4-6,12H2,1-3H3;1-5H,(H,8,9)/q+1;/p-1
    • InChI Key: QMRUCMVODPLIOG-UHFFFAOYSA-M
    • SMILES: [O-]C(C1C=CC=CC=1)=O.[N+](CC)(CC)(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.20431
  • Monoisotopic Mass: 313.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
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